Ethyl 2-benzylacetoacetate
Ethyl 2-benzylacetoacetate
Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste.
Brand Name:
Vulcanchem
CAS No.:
620-79-1
VCID:
VC20763473
InChI:
InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3
SMILES:
CCOC(=O)C(CC1=CC=CC=C1)C(=O)C
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
Ethyl 2-benzylacetoacetate
CAS No.: 620-79-1
Cat. No.: VC20763473
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
* For research use only. Not for human or veterinary use.
| Description | Ethyl 2-benzylacetoacetate, also known as ethyl 2-benzyl-3-oxobutanoate or fema 2416, belongs to the class of organic compounds known as beta-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C3 carbon atom. Ethyl 2-benzylacetoacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ethyl 2-benzylacetoacetate is primarily located in the membrane (predicted from logP). Ethyl 2-benzylacetoacetate has a balsam, fruity, and jasmine taste. |
|---|---|
| CAS No. | 620-79-1 |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | ethyl 2-benzyl-3-oxobutanoate |
| Standard InChI | InChI=1S/C13H16O3/c1-3-16-13(15)12(10(2)14)9-11-7-5-4-6-8-11/h4-8,12H,3,9H2,1-2H3 |
| Standard InChI Key | XDWQYMXQMNUWID-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC1=CC=CC=C1)C(=O)C |
| Canonical SMILES | CCOC(=O)C(CC1=CC=CC=C1)C(=O)C |
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